Cas no 34371-14-7 ((4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)

(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one is a chiral lactone derivative with a hydroxyl and hydroxymethyl functional group, offering versatility in synthetic organic chemistry and pharmaceutical applications. Its stereospecific (4S,5R) configuration makes it valuable for asymmetric synthesis, particularly in the preparation of bioactive compounds and fine chemicals. The presence of multiple functional groups allows for selective modifications, enabling its use as a key intermediate in drug development and specialty chemical manufacturing. Its stability under controlled conditions and high purity make it suitable for rigorous research and industrial processes. This compound is particularly relevant in carbohydrate chemistry and the synthesis of nucleoside analogs.
(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one structure
34371-14-7 structure
Product Name:(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
CAS No:34371-14-7
MF:C5H8O4
MW:132.114622116089
MDL:MFCD15144952
CID:310150
PubChem ID:161815
Update Time:2025-05-27

(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • (4S,5R)-4-Hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
    • (4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
    • 2-DEOXY-D-RIBONIC ACID-1,4-LACTONE
    • D-erythro-Pentonicacid, 2-deoxy-, g-lactone
    • 2-deoxy-D-erythro-pentono-1,5-lactone
    • 2-Deoxy-D-ribonic-1,4-lactone
    • 2-Deoxy-D-ribono-1,4-lactone
    • 2-deoxy-D-ribonolactone
    • 2-Deoxy-ribono-1,4-lactone
    • 2-Deoxyribonolactone
    • Deoxyribonolactone
    • 2,4,5-Trihydroxypentanoic acid gamma-lactone
    • 2-deoxy-D-erythro-pentonic acid gamma-lactone
    • 2'-Deoxyribolactone
    • PubChem20488
    • 2-deoxyribono-1,4-lactone
    • YIXDEYPPAGPYDP
    • SCHEMBL3394583
    • DTXSID501308989
    • AKOS022184490
    • (4S,5R)-4-Hydroxy-5-(hydroxymethyl)dihydro-2(3H)-furanone
    • P19126
    • D-erythro-Pentonic acid, 2-deoxy-, gamma-lactone
    • 34371-14-7
    • Q27102301
    • CS-0053170
    • CHEMBL98888
    • MFCD15144952
    • DS-18636
    • W-202407
    • EN300-1699866
    • C02674
    • 2-Deoxy-D-ribono-1,4-lactone, >=95% (GC)
    • AMY34444
    • YIXDEYPPAGPYDP-IUYQGCFVSA-N
    • 73209-20-8
    • rel-(4S,5R)-4-Hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
    • CHEBI:17281
    • 2,4,5-TP
    • MDL： MFCD15144952
    • Inchi： 1S/C5H8O4/c6-2-4-3(7)1-5(8)9-4/h3-4,6-7H,1-2H2/t3-,4+/m0/s1
    • InChI Key： YIXDEYPPAGPYDP-IUYQGCFVSA-N
    • SMILES： O1C(C[C@@H]([C@H]1CO)O)=O

Computed Properties

  • Exact Mass: 132.04200
  • Monoisotopic Mass: 132.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: -0.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 395.3°C at 760 mmHg
  • Flash Point: 179.1±17.2 °C
  • Refractive Index: 1.521
  • PSA: 66.76000
  • LogP: -1.34490
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Security Information

(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Pricemore >>

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